![molecular formula C17H23N7O2 B6448210 1-methyl-3-{4-[6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}-1,2-dihydropyrazin-2-one CAS No. 2640958-65-0](/img/structure/B6448210.png)
1-methyl-3-{4-[6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}-1,2-dihydropyrazin-2-one
Overview
Description
The compound is a complex organic molecule that contains several functional groups, including a pyrimidine ring, a piperazine ring, and a morpholine ring . These types of compounds are often used in pharmaceuticals and other chemical applications .
Synthesis Analysis
While specific synthesis methods for this compound were not found, similar compounds are often synthesized through various organic reactions, including condensation reactions and ring-closing reactions .Molecular Structure Analysis
The compound contains several ring structures, including a pyrimidine ring, a piperazine ring, and a morpholine ring. These rings are likely connected by covalent bonds .Chemical Reactions Analysis
The compound likely undergoes various chemical reactions typical of its functional groups. For example, the pyrimidine ring might undergo substitution reactions, and the piperazine ring might undergo reactions with acids or bases .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure and the functional groups present. For example, it might have different solubility properties depending on the presence and location of polar functional groups .Scientific Research Applications
ATR Kinase Inhibition
- AZ20 is a potent and selective inhibitor of ATR (Ataxia Telangiectasia and Rad3-related) protein kinase . ATR plays a crucial role in DNA damage response and cell cycle regulation. By inhibiting ATR, AZ20 could be used to sensitize cancer cells to DNA-damaging agents, potentially enhancing the efficacy of chemotherapy or radiation therapy in cancer treatment .
Peptide Derivatization
- Researchers have explored 1-methyl-3-{4-[6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}-1,2-dihydropyrazin-2-one as a derivatization reagent for carboxyl groups on peptides. This application aids in peptide characterization and structural analysis, particularly in mass spectrometry-based studies .
Phosphopeptide Analysis
- The compound has been employed for carboxy group derivatization during the spectrophotometric analysis of phosphopeptides. Phosphorylation events play a critical role in cell signaling, and AZ20 can facilitate their detection and quantification .
Antitumor Activity
- AZ20 exhibits promising antitumor activity in vivo as a monotherapy. Its selective inhibition of ATR kinase may disrupt cancer cell survival mechanisms, making it a potential candidate for targeted cancer therapies .
Pyrimidine-Based Drug Development
- The pyrimidine scaffold in AZ20 provides a foundation for designing novel compounds. Researchers can explore modifications around this core structure to develop new drugs targeting kinases, receptors, or other biological pathways .
Drug Discovery and Medicinal Chemistry
- Beyond its specific applications, 1-methyl-3-{4-[6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}-1,2-dihydropyrazin-2-one serves as a valuable tool in drug discovery. Medicinal chemists can use it as a starting point for developing structurally related compounds with improved properties .
Future Directions
properties
IUPAC Name |
1-methyl-3-[4-(6-morpholin-4-ylpyrimidin-4-yl)piperazin-1-yl]pyrazin-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N7O2/c1-21-3-2-18-16(17(21)25)24-6-4-22(5-7-24)14-12-15(20-13-19-14)23-8-10-26-11-9-23/h2-3,12-13H,4-11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KXTDXURXGMIHCT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CN=C(C1=O)N2CCN(CC2)C3=CC(=NC=N3)N4CCOCC4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N7O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methyl-3-{4-[6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}-1,2-dihydropyrazin-2-one | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-{6-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyridazin-3-yl}morpholine](/img/structure/B6448128.png)
![2-(pyrrolidin-1-yl)-4-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine](/img/structure/B6448134.png)
![3-{4-[2-(dimethylamino)-6-methylpyrimidin-4-yl]piperazin-1-yl}-1-methyl-1,2-dihydropyrazin-2-one](/img/structure/B6448150.png)
![1-[(1-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}azetidin-3-yl)methyl]-1H-imidazole](/img/structure/B6448166.png)
![1-methyl-3-{4-[4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-yl]piperazin-1-yl}-1,2-dihydropyrazin-2-one](/img/structure/B6448168.png)
![1-methyl-3-{4-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}-1,2-dihydropyrazin-2-one](/img/structure/B6448172.png)
![N,N-dimethyl-2-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine](/img/structure/B6448187.png)
![1-methyl-3-{4-[2-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}-1,2-dihydropyrazin-2-one](/img/structure/B6448208.png)
![3,4-dimethyl-6-[5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrol-1-yl]pyridazine](/img/structure/B6448218.png)
![6-{1-[(1-methyl-1H-pyrazol-4-yl)methyl]-octahydropyrrolo[2,3-c]pyrrol-5-yl}pyridine-3-carbonitrile](/img/structure/B6448222.png)
![2-{1-[(1,3-thiazol-4-yl)methyl]-octahydropyrrolo[2,3-c]pyrrol-5-yl}pyridine](/img/structure/B6448226.png)
![1-methyl-3-{4-[6-(morpholin-4-yl)pyridazin-3-yl]piperazin-1-yl}-1,2-dihydropyrazin-2-one](/img/structure/B6448233.png)
![3-(4-{[4-(4-ethylpiperazin-1-yl)but-2-yn-1-yl]oxy}piperidin-1-yl)-1-methyl-1,2-dihydropyrazin-2-one](/img/structure/B6448237.png)
![3-chloro-4-{[1-(2-methoxyethyl)piperidin-4-yl]methoxy}pyridine](/img/structure/B6448238.png)